Cas no 173992-05-7 (5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran)

• Product Name: 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran
• CAS No: 173992-05-7
• MF: C₁₃H₁₄O₄
• MW: 234.2479
• CID: 4671388
• PubChem ID: 11139042
• Update Time: 2025-06-08

5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran
• 1-[6-Hydroxy-2-(2-hydroxypropan-2-yl)-1-benzofuran-5-yl]ethanone
• 1-(6-Hydroxy-2-(2-hydroxypropan-2-yl)benzofuran-5-yl)ethan-1-one
• 173992-05-7
• AKOS040761170
• 1-[6-hydroxy-2-(2-hydroxypropan-2-yl)-1-benzofuran-5-yl]ethan-1-one
• starbld0028881

• Inchi： 1S/C13H14O4/c1-7(14)9-4-8-5-12(13(2,3)16)17-11(8)6-10(9)15/h4-6,15-16H,1-3H3
• InChI Key： KIMYVHHWVJXJAN-UHFFFAOYSA-N
• SMILES： O1C2=CC(=C(C(C)=O)C=C2C=C1C(C)(C)O)O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.7

Experimental Properties

• Color/Form: Powder

5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran

Introduction to 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran (CAS No. 173992-05-7)

5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran, identified by the Chemical Abstracts Service Number (CAS No.) 173992-05-7, is a structurally complex organic compound belonging to the benzofuran family. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both acetyl and hydroxyl functional groups, combined with a tert-butyl moiety, contributes to its distinctive chemical properties and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The benzofuran scaffold is a privileged structure in drug discovery, known for its role in various bioactive molecules. Compounds containing this core motif have been explored for their potential applications in treating a wide range of diseases, including inflammation, cancer, and neurodegenerative disorders. The specific substitution pattern in 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran imparts unique electronic and steric properties, which can influence its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies suggest that the hydroxyl groups and the acetyl moiety may play crucial roles in modulating the compound's activity by engaging in hydrogen bonding or participating in hydrophobic interactions with protein receptors. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to enhance selectivity against off-target effects.

The synthesis of 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure regioselectivity and yield optimization. Modern synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications.

In the realm of medicinal chemistry, 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran has been investigated for its potential pharmacological effects. Preliminary in vitro studies have indicated that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The acetyl group, in particular, has been associated with enhanced bioavailability and metabolic stability, which are desirable attributes for drug candidates.

The hydroxyl groups present in the molecule suggest possible interactions with enzymes and receptors rich in hydrophilic environments. This characteristic makes it an attractive candidate for further exploration in the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders. The tert-butyl group may also contribute to membrane permeability, enhancing the compound's ability to cross biological barriers.

Recent research has also highlighted the importance of structural diversity in drug discovery programs. 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran exemplifies how structural modifications can lead to novel pharmacological profiles. By systematically varying substituents on the benzofuran core, chemists can generate a library of compounds with tailored biological activities. This approach has been successful in identifying lead compounds for further optimization.

The role of computational tools in drug design cannot be overstated. Advanced software platforms allow researchers to rapidly screen large libraries of compounds for potential hits based on their structural features. 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran has been used as a reference compound in virtual screening campaigns to identify analogs with enhanced potency or selectivity. These virtual screening methods have significantly accelerated the drug discovery process.

In conclusion, 5-Acetyl-6-hydroxy-2-(1-hydroxy-1-methylethyl)benzofuran (CAS No. 173992-05-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing subject for synthetic chemists and medicinal researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutic agents.